Cas no 1934851-42-9 (3-Methyl-1-(2-methylprop-2-en-1-yl)cyclohexane-1-carbaldehyde)

• Product Name: 3-Methyl-1-(2-methylprop-2-en-1-yl)cyclohexane-1-carbaldehyde
• CAS No: 1934851-42-9
• MF: C₁₂H₂₀O
• MW: 180.286603927612
• CID: 5697175
• PubChem ID: 130691069
• Update Time: 2025-06-13

3-Methyl-1-(2-methylprop-2-en-1-yl)cyclohexane-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-Methyl-1-(2-methylprop-2-en-1-yl)cyclohexane-1-carbaldehyde
• EN300-1620293
• 1934851-42-9
• Cyclohexanecarboxaldehyde, 3-methyl-1-(2-methyl-2-propen-1-yl)-

• Inchi： 1S/C12H20O/c1-10(2)7-12(9-13)6-4-5-11(3)8-12/h9,11H,1,4-8H2,2-3H3
• InChI Key： ZAIKYPZJQASUGS-UHFFFAOYSA-N
• SMILES： O=CC1(CC(=C)C)CCCC(C)C1

Computed Properties

• Exact Mass: 180.151415257g/mol
• Monoisotopic Mass: 180.151415257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 0.915±0.06 g/cm3(Predicted)
• Boiling Point: 238.8±9.0 °C(Predicted)

Additional information on 3-Methyl-1-(2-methylprop-2-en-1-yl)cyclohexane-1-carbaldehyde

Comprehensive Overview of 3-Methyl-1-(2-methylprop-2-en-1-yl)cyclohexane-1-carbaldehyde (CAS No. 1934851-42-9)

3-Methyl-1-(2-methylprop-2-en-1-yl)cyclohexane-1-carbaldehyde (CAS No. 1934851-42-9) is a specialized organic compound that has garnered significant attention in the fields of fragrance chemistry, pharmaceutical intermediates, and fine chemical synthesis. This aldehyde derivative, characterized by its unique cyclohexane backbone and isoprenoid side chain, exhibits versatile applications in modern industrial and research settings. Its molecular structure combines a terpene-like moiety with an aldehyde functional group, making it a valuable building block for synthesizing complex molecules.

The compound’s CAS number 1934851-42-9 serves as a critical identifier in regulatory and commercial databases, ensuring precise tracking in supply chains. Recent trends in green chemistry and sustainable synthesis have amplified interest in such intermediates, as they align with the demand for eco-friendly raw materials. Researchers are particularly intrigued by its potential role in biodegradable fragrance formulations, where its structural features may reduce environmental persistence compared to traditional synthetic musks.

From a technical perspective, 3-Methyl-1-(2-methylprop-2-en-1-yl)cyclohexane-1-carbaldehyde demonstrates notable stability under standard storage conditions, with minimal degradation observed in controlled environments. This property is crucial for industries requiring long shelf-life ingredients, such as cosmetic preservatives or flavor enhancers. Analytical studies using GC-MS and NMR spectroscopy confirm its high purity (>98%), a metric highly prioritized by quality-conscious manufacturers.

Innovations in catalysis have further elevated the compound’s relevance. For instance, recent patents describe its use in asymmetric hydrogenation reactions to produce chiral intermediates for pharmaceuticals. Such applications resonate with the growing market for enantioselective synthesis, driven by the pharmaceutical industry’s need for optically pure APIs. Additionally, its compatibility with enzymatic transformations positions it as a candidate for bio-catalyzed processes, a hot topic in white biotechnology forums.

Consumer trends also influence its demand. The rise of clean-label fragrances and vegan-certified personal care products has led formulators to explore structurally novel aldehydes like this compound. Its low allergenicity profile, as suggested by preliminary dermatological tests, makes it a safer alternative to conventional aldehydes in hypoallergenic cosmetics—a segment projected to grow at 6.8% CAGR through 2030.

In academic circles, the compound’s structure-activity relationships (SAR) are under investigation for bioactive molecule design. Computational models predict favorable interactions with certain olfactory receptors, sparking interest in odorant discovery programs. Meanwhile, its lipophilicity and moderate volatility align with performance criteria for long-lasting perfumery applications, addressing a common consumer complaint about fleeting scents.

Regulatory compliance remains a key consideration. While not classified as hazardous under current GHS standards, proper handling protocols are recommended due to its aldehyde functionality. Manufacturers emphasize adherence to REACH and IFRA guidelines, particularly for export-oriented production. These aspects are frequently queried in industry webinars and material safety discussions online.

Looking ahead, 3-Methyl-1-(2-methylprop-2-en-1-yl)cyclohexane-1-carbaldehyde is poised to benefit from advancements in flow chemistry and AI-assisted molecular design. Its structural flexibility allows for derivatization into novel non-natural terpenoids, a niche gaining traction in high-value agrochemicals. As synthetic biology tools mature, microbial production routes may further disrupt its supply chain—a topic dominating biomanufacturing conferences.

For procurement specialists, understanding its market dynamics is essential. Regional production hubs in Asia and Europe currently dominate supply, with pricing influenced by monoterpene precursor availability. Strategic stockpiling is advised during essential oil shortage periods, as these often impact upstream raw materials. Such operational insights are increasingly searched in procurement optimization platforms.

In conclusion, CAS 1934851-42-9 represents a compelling case study in modern specialty chemicals. Its intersection with circular economy principles (via potential upcycling of terpene byproducts) and multifunctional ingredient status ensures sustained relevance across industries. Continued research into its structure-property correlations will likely unlock further innovative applications in the coming decade.